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Compound of Interest

Compound Name: AUT1

Cat. No.: B605690 Get Quote

This document provides procedural guidance for the proper disposal of AUT1, a modulator of

Kv3 potassium channels, intended for researchers, scientists, and drug development

professionals. The following information is based on general laboratory safety protocols and

should be supplemented by institution-specific guidelines.

Chemical and Physical Properties of AUT1
For easy reference, the key quantitative data for AUT1 (CAS Number: 1311136-84-1) are

summarized in the table below.[1][2]

Property Value

Molecular Formula C₁₈H₁₉N₃O₄

Molecular Weight 341.4 g/mol

Solubility
DMSO: 30 mg/mLDMF: 30 mg/mLEthanol: 5

mg/mL

EC₅₀ for Kv3.1b 4.7 µM

EC₅₀ for Kv3.2a 4.9 µM

Experimental Protocols: Disposal of AUT1
While specific experimental protocols for the disposal of AUT1 are not explicitly available, the

following step-by-step procedure is based on standard practices for the disposal of small-

molecule organic compounds used in a laboratory setting.
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1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling AUT1 waste.[3][4][5]

2. Waste Segregation:

Solid Waste: Collect any solid AUT1 waste, such as unused powder or contaminated

consumables (e.g., weighing paper, pipette tips), in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste:

Solutions of AUT1 in organic solvents (e.g., DMSO, DMF, Ethanol) should be collected in

a designated, sealed, and clearly labeled hazardous organic waste container.

Do not mix aqueous waste with organic solvent waste.

It is not an acceptable practice to dispose of even water-soluble solvents down the drain.

Sharps: Any sharps, such as needles or syringes, contaminated with AUT1 must be

disposed of in a designated sharps container.

3. Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name ("AUT1" and "5R-ethyl-3-[6-(3-methoxy-4-methylphenoxy)-3-pyridinyl]-2,4-

imidazolidinedione"), the solvent(s) used, and the approximate concentration and volume.

4. Storage of Waste:

Store hazardous waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.

Keep waste containers closed except when adding waste.

5. Disposal Request:
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Once the waste container is full, or in accordance with your institution's policies, arrange for

pickup and disposal by your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste disposal contractor.

Important Considerations:

Consult Institutional Guidelines: Always consult and adhere to your institution's specific

hazardous waste management procedures.

Avoid Drain Disposal: Do not dispose of AUT1 or its solutions down the drain.

Empty Containers: Triple-rinse empty containers that held AUT1 with an appropriate solvent.

The rinsate must be collected as hazardous waste. After rinsing, the container can be

disposed of according to institutional guidelines.

Logical Workflow for AUT1 Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of AUT1 waste.
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Caption: Workflow for the safe disposal of AUT1 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. AUT1 | Potassium Channel | TargetMol [targetmol.com]

3. ricmarindustries.com [ricmarindustries.com]

4. Standard Laboratory Practices for BSL-1 Laboratories – Laboratory Safety Manual
[lsm.alfaisal.edu]

5. Safe Handling of Infectious Agents - Biosafety In The Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Essential Safety and Disposal Plan for AUT1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605690#aut1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

